![molecular formula C11H7FN4S B1418195 1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol CAS No. 924022-47-9](/img/structure/B1418195.png)
1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol
Overview
Description
The compound “1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol” is a fluorine-substituted pyrazolopyrimidine . Pyrazolopyrimidines are a class of compounds that have been studied for their potential biological activities .
Synthesis Analysis
The synthesis of similar fluorine-substituted pyrazolopyrimidines has been reported in the literature . These compounds are typically synthesized through the interaction between 6-mercaptopyrazolo[3,4-d]pyrimidines with bifunctional nitrogen and halogen compounds .Molecular Structure Analysis
The molecular structure of similar fluorine-substituted pyrazolopyrimidines has been confirmed using spectroscopic methods . These methods include mass spectra, 1HNMR, 13CNMR, and single X-Ray diffraction analysis .Chemical Reactions Analysis
The chemical reactivity of similar fluorine-substituted pyrazolopyrimidines has been studied . For example, a simple nucleophilic displacement of the SH group of these compounds by primary amines has been reported .Physical And Chemical Properties Analysis
The physical and chemical properties of similar fluorine-substituted pyrazolopyrimidines have been reported . For example, the UV max of one such compound was reported to be 443 nm .Scientific Research Applications
Anticancer Activity
This compound has been studied for its potential in cancer treatment. The presence of the pyrazolopyrimidine scaffold is known to interact with various biological targets that are relevant in cancer pathways. Research suggests that derivatives of this compound can be designed to target specific cancer cells, potentially leading to the development of new anticancer drugs .
Antimicrobial Properties
The fluorophenyl group attached to the pyrazolopyrimidine core may contribute to antimicrobial properties. This makes the compound a candidate for further exploration as a base structure for developing new antimicrobial agents, which could be effective against resistant strains of bacteria and other pathogens .
Analgesic and Anti-inflammatory Uses
Compounds with a pyrazolopyrimidine structure have shown analgesic and anti-inflammatory activities. This suggests that 1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol could be a precursor for drugs that alleviate pain and reduce inflammation, offering potential applications in the treatment of chronic pain conditions .
Enzyme Inhibition
The compound has been identified as a potential enzyme inhibitor. It could be used to inhibit enzymes like carbonic anhydrase, cholinesterase, and others, which are therapeutic targets for conditions such as glaucoma, Alzheimer’s disease, and myasthenia gravis .
Antiviral and Anti-Infective Drugs
The thiol group in the compound’s structure is significant for antiviral and anti-infective drug development. It could lead to the synthesis of drugs that are effective against a variety of viral infections, including respiratory syncytial virus (RSV), hepatitis C, and potentially others .
Neuroprotective Activities
Research indicates that pyrazolopyrimidine derivatives can exhibit neuroprotective activities. This opens up possibilities for using 1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol in the development of treatments for neurodegenerative diseases or as a protective agent against neural damage .
Mechanism of Action
Target of Action
Compounds with similar structures, such as pyrazolo[3,4-d]pyrimidine derivatives, have been reported to exhibit antimicrobial and cytotoxic activities . They are believed to interact with various cellular targets, leading to their biological effects.
Mode of Action
Related compounds, such as pyrazolo[3,4-d]pyrimidine derivatives, have been found to inhibit protein kinase d (pkd) . PKD is a family of enzymes involved in various cellular processes, including cell proliferation and survival . The inhibition of PKD could potentially explain some of the biological activities of these compounds.
Biochemical Pathways
These include pathways involved in cell proliferation, survival, gene expression, protein trafficking, cell motility, and immune responses .
Result of Action
Related compounds have shown concentration-dependent biological activities, including antimicrobial and cytotoxic effects . These compounds have also been found to exhibit significant inhibitory activity against CDK2, a protein kinase involved in cell cycle regulation .
Future Directions
properties
IUPAC Name |
1-(4-fluorophenyl)-7H-pyrazolo[3,4-d]pyrimidine-4-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7FN4S/c12-7-1-3-8(4-2-7)16-10-9(5-15-16)11(17)14-6-13-10/h1-6H,(H,13,14,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUQSGIOVKIRVCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C3=C(C=N2)C(=S)N=CN3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7FN4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-thiol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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